Cas no 1421602-59-6 (2-(6-methylquinolin-3-yl)acetamide)

• Product Name: 2-(6-methylquinolin-3-yl)acetamide
• CAS No: 1421602-59-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5218696
• PubChem ID: 71756255
• Update Time: 2025-10-25

2-(6-methylquinolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3-Quinolineacetamide, 6-methyl-
• 2-(6-Methylquinolin-3-yl)acetamide
• 2-(6-methylquinolin-3-yl)acetamide

• Inchi： 1S/C12H12N2O/c1-8-2-3-11-10(4-8)5-9(7-14-11)6-12(13)15/h2-5,7H,6H2,1H3,(H2,13,15)
• InChI Key： MEUUSPHKEXDCHT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C=C(CC(N)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(6-methylquinolin-3-yl)acetamide

2-(6-Methylquinolin-3-yl)Acetamide: A Comprehensive Overview

The compound 2-(6-Methylquinolin-3-yl)Acetamide, identified by the CAS number 1421602-59-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a quinoline ring system, which is a heterocyclic aromatic structure, substituted with a methyl group at the 6-position and an acetamide group at the 3-position. This combination of functional groups imparts distinctive chemical and biological characteristics to the compound.

Recent studies have highlighted the potential of 2-(6-Methylquinolin-3-yl)Acetamide as a promising candidate in the development of novel therapeutic agents. Researchers have explored its activity against various enzymes and cellular pathways, making it a valuable tool in understanding disease mechanisms. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed its ability to modulate key signaling pathways involved in chronic inflammatory diseases. These findings underscore the importance of this compound in advancing treatments for conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

In addition to its pharmacological applications, 2-(6-Methylquinolin-3-yl)Acetamide has also been studied for its role in material science. The quinoline moiety within the molecule contributes to its stability and electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled more efficient synthesis of this compound, facilitating its broader application across diverse fields.

The synthesis of 2-(6-Methylquinolin-3-yl)Acetamide involves a series of well-defined chemical reactions, including nucleophilic substitutions, condensations, and oxidations. These steps ensure the precise construction of the molecule's complex architecture. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

Beyond its scientific significance, 2-(6-Methylquinolin-3-yl)Acetamide also holds educational value. It serves as an excellent case study for teaching students about heterocyclic chemistry, drug design principles, and the interplay between molecular structure and biological activity. Its inclusion in academic curricula helps bridge the gap between theoretical concepts and practical applications in chemistry.

In conclusion, 2-(6-Methylquinolin-3-yl)Acetamide, with its CAS number 1421602-59-6, represents a multifaceted compound with implications across various scientific domains. From pharmacology to materials science, this molecule continues to inspire research and innovation, solidifying its position as a key player in modern chemical science.